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Musk Ketone IC50 Values Across Cell Lines

The table below compiles the half-maximal inhibitory concentration (IC50) values of musk ketone from

specific studies.

Cell
Line

Cancer Type IC50 Value (μM) Experimental Context Citation

AGS Gastric Cancer 4.2 Treatment for 48 hours [1] [2] [3]

HGC-27 Gastric Cancer 10.06 Treatment for 48 hours [1] [2] [3]

22 other
lines

Various Cancers
(e.g., Lung,

Breast)

Exerted
"antiproliferative

effects"

Specific IC50 values not listed;
study confirmed broad anticancer

activity [4]

This data clearly demonstrates that musk ketone's potency can differ significantly even between cell lines of

the same cancer type, as seen with the AGS and HGC-27 gastric cancer cells.

Proposed Mechanism of Action in Gastric Cancer
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Based on the 2021 study in Molecular Medicine Reports, the anticancer effect of musk ketone in gastric

cancer cells is linked to the downregulation of a specific gene, SORBS2. The proposed mechanism is

summarized in the diagram below.
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Key experimental evidence supporting this mechanism [1]:

Gene Expression Analysis: Microarray data showed musk ketone treatment led to the

downregulation of various genes, including SORBS2.
Validation: RT-qPCR and Western blotting confirmed that musk ketone represses both mRNA and

protein expression levels of SORBS2.
Functional Tests: Knockdown of SORBS2 (using siRNA) alone inhibited proliferation and colony

formation in HGC-27 cells. Furthermore, when SORBS2 was silenced, the antiproliferative effects of
musk ketone were decreased.

Experimental Protocol for IC50 Determination

The following workflow outlines the key steps for determining the IC50 of musk ketone in cancer cell lines,

based on the methodologies described in the research [1] [3].
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Seed cells in
96-well plates

(2,000 cells/well)

Incubate for 24h
(at 37°C, 5% CO₂)

Add Musk Ketone
(0 to 31 µM serial dilution)

Treat for 48h

Add CCK-8 Solution
(10 µL/well)

Incubate for 3h

Measure Absorbance
at 450 nm (OD450)

Calculate IC50
using nonlinear regression

Click to download full resolution via product page

Detailed Methodology [1] [3]:

Cell Culture: Human gastric cancer cells (e.g., AGS, HGC-27) are cultured in Dulbecco's Modified
Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.
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Cells are maintained at 37°C in a humidified atmosphere with 5% CO₂.

Cell Seeding: 2,000 cells are seeded in each well of a 96-well plate in triplicate and allowed to
adhere for 24 hours.

Compound Treatment: Musk ketone (purity ≥98%) is dissolved and serially diluted. The culture
medium is replaced with fresh medium containing the compound at concentrations ranging from

0.0031 to 31 µM. A vehicle control (0 µM) is included.
Viability Assay: After 48 hours of treatment, the medium is removed and replaced with 100 µL of

fresh medium plus 10 µL of CCK-8 solution. The plate is incubated for 3 hours at 37°C.
Data Analysis: The absorbance (OD450) of each well is measured. Cell viability is calculated as a

percentage of the vehicle control. The IC50 value is determined using software like GraphPad Prism,
fitting the dose-response data with a nonlinear regression model.

Frequently Asked Questions

Q1: Why might the IC50 of musk ketone vary between different cell lines?

A: Variability can be due to intrinsic genetic differences, mutation profiles, and expression levels
of molecular targets like SORBS2 between cell lines. For instance, the difference between AGS

and HGC-27 gastric cancer cells suggests they may have differing dependencies on pathways
that musk ketone disrupts [1].

Q2: My IC50 values are inconsistent across experimental replicates. What could be the cause?

A: Key factors to check include:
Cell Passage Number: Using cells at high passage numbers can lead to genetic drift

and altered drug response. Use low-passage, consistently sourced cells.
Compound Handling: Ensure musk ketone is properly dissolved, stored, and protected

from light to maintain stability. Always prepare fresh serial dilutions for consistency.
Assay Conditions: Strictly control cell seeding density, treatment duration, and

incubation times with the CCK-8 reagent. Even minor deviations can significantly impact
OD450 readings and the final IC50 calculation.

Q3: Is musk ketone the same as muscone?

A: No. While both are musk-related compounds, musk ketone is a synthetic nitromusk with a
nitro-aromatic structure (CAS 81-14-1) [4] [5]. Muscone is a macrocyclic ketone, which can be

natural or synthetic, and is the primary bioactive component of natural musk [6] [7]. They are
distinct chemicals with different molecular structures and reported mechanisms of action in

scientific studies.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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